Cas no 63967-52-2 (Heptanenitrile, 2-(4-methylcyclohexylidene)-)
63967-52-2 structure
Product Name:Heptanenitrile, 2-(4-methylcyclohexylidene)-
CAS No:63967-52-2
MF:C14H23N
MW:205.33912396431
CID:425272
PubChem ID:53649053
Update Time:2025-04-19
Heptanenitrile, 2-(4-methylcyclohexylidene)- Chemical and Physical Properties
Names and Identifiers
-
- Heptanenitrile, 2-(4-methylcyclohexylidene)-
- 2-(4-methylcyclohexylidene)heptanenitrile
- 63967-52-2
- DTXSID00705664
- ALJJLSJWJSMCCD-UHFFFAOYSA-N
- 2-(4-Methyl Cyclohexylidene) Heptanonitrile
-
- Inchi: 1S/C14H23N/c1-3-4-5-6-14(11-15)13-9-7-12(2)8-10-13/h12H,3-10H2,1-2H3/b14-13-
- InChI Key: ALJJLSJWJSMCCD-YPKPFQOOSA-N
- SMILES: N#C/C(/CCCCC)=C1\CCC(C)CC\1
Computed Properties
- Exact Mass: 205.18319
- Monoisotopic Mass: 205.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Heptanenitrile, 2-(4-methylcyclohexylidene)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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